Dimer vs. Isolated Molecule: Hydrogen-Bonding Motifs
In a single-crystal X-ray diffraction study directly comparing three ferrocenyl carbinols, [hydroxy(diphenyl)methyl]ferrocene (compound II) crystallises as centrosymmetric hydrogen-bonded dimers with an O⋯O distance of 2.816(1) Å and H⋯O distance of 2.52 Å, whereas the closest structural analog, 1-ferrocenyl-1-phenylethanol (compound I, FcC(Ph)(CH₃)OH), crystallises as discrete molecules with no intermolecular hydrogen bonding and the shortest O⋯O contact at 3.768(3) Å [1]. The bis-adduct ferrocene-1,1′-diylbis(diphenylmethanol) (compound III) forms a dimeric aggregate with four O atoms defining a folded trapezium (O⋯O = 2.762(2), 2.714(2), 2.865(2) Å), also distinct from the simple centrosymmetric dimer of II [1].
| Evidence Dimension | Intermolecular O-H⋯O hydrogen bond distance in the solid state |
|---|---|
| Target Compound Data | O⋯O = 2.816(1) Å; H⋯O = 2.52 Å; centrosymmetric dimer motif |
| Comparator Or Baseline | 1-Ferrocenyl-1-phenylethanol (I): O⋯O ≥ 3.768(3) Å; isolated molecules, no H-bonding. Ferrocenyl(phenyl)methanol (comparator 2): zigzag chains, O⋯O = 3.059(2) and 3.150 Å [2]. |
| Quantified Difference | O⋯O distance in II is 0.952 Å shorter than in I (2.816 vs. 3.768 Å) and 0.243–0.334 Å shorter than in ferrocenyl(phenyl)methanol chains. |
| Conditions | Single-crystal X-ray diffraction at room temperature; compounds crystallised from appropriate organic solvents. |
Why This Matters
The predictable centrosymmetric dimer motif of II provides a reliable supramolecular synthon for crystal engineering and host–guest design, whereas the mono-phenyl analog I lacks any intermolecular hydrogen bonding, making it unsuitable for applications requiring H-bond-directed solid-state assembly.
- [1] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1993). Structures of 1-ferrocenyl-1-phenylethanol, ferrocenyl(diphenyl)methanol and ferrocene-1,1′-diylbis(diphenylmethanol). Acta Crystallographica Section C, 49(5), 967–971. View Source
- [2] Ferguson, G., Gallagher, J. F., Glidewell, C., & Zakaria, C. M. (1994). Hydrogen bonding in ferrocene derivatives: Crystal structure of racemic ferrocenyl(phenyl)methanol. Journal of Organometallic Chemistry, 464(1), 95–100. View Source
